Cas no 1378703-27-5 (2-Benzofurancarboxylic acid, 4-chloro-)

• Product Name: 2-Benzofurancarboxylic acid, 4-chloro-
• CAS No: 1378703-27-5
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• CID: 5295346
• PubChem ID: 13934579
• Update Time: 2025-05-19

2-Benzofurancarboxylic acid, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-chloro-
• 4-chlorobenzofuran-2-carboxylic acid
• 4-Chloro-2-benzofurancarboxylic acid
• F88525
• EN300-784938
• 4-chloro-1-benzofuran-2-carboxylic acid
• 4-Chlorobenzofuran-2-carboxylicacid
• DB-396744
• 1378703-27-5

• Inchi： 1S/C9H5ClO3/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： JBHHLXUINCBPKZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(Cl)=C2C=C1C(O)=O

Computed Properties

• Exact Mass: 195.9927217g/mol
• Monoisotopic Mass: 195.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-Benzofurancarboxylic acid, 4-chloro-

Introduction to 2-Benzofurancarboxylic acid, 4-chloro- (CAS No. 1378703-27-5)

2-Benzofurancarboxylic acid, 4-chloro-, identified by its Chemical Abstracts Service (CAS) number 1378703-27-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a benzofuran core and a chloro substituent at the 4-position imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The benzofuran moiety is a prominent feature in many bioactive molecules, contributing to their binding affinity and metabolic stability. In particular, 2-benzofurancarboxylic acid derivatives have been explored for their roles in modulating various biological pathways. The introduction of a chlorine atom at the 4-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. This characteristic is particularly useful in synthetic chemistry, where it allows for the introduction of diverse pharmacophores.

Recent advancements in drug discovery have highlighted the importance of 4-chloro-substituted benzofuran derivatives in addressing a range of therapeutic challenges. For instance, studies have demonstrated that such compounds exhibit promising activity against inflammatory diseases, cancer, and infectious disorders. The chloro group not only serves as a handle for chemical manipulation but also influences the electronic properties of the molecule, thereby affecting its interactions with biological targets.

In the context of medicinal chemistry, 2-benzofurancarboxylic acid, 4-chloro- has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it a compelling candidate for such applications.

Moreover, the compound's solubility and stability under various conditions have been subjects of extensive research. These properties are critical for determining its suitability for formulation into drug products. Studies have shown that modifications to the benzofuran core can significantly impact solubility and bioavailability, which are key factors in drug development. The chloro substituent appears to enhance these properties without compromising efficacy, making it an attractive feature for medicinal chemists.

The synthesis of 2-benzofurancarboxylic acid, 4-chloro- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the Friedel-Crafts acylation followed by halogenation and hydrolysis steps. These reactions leverage well-established protocols while also incorporating innovative techniques to improve yield and purity. The ability to efficiently produce this compound in high enantiomeric purity is particularly important for pharmaceutical applications.

Recent literature has reported novel applications of 2-benzofurancarboxylic acid derivatives in treating neurological disorders. The benzofuran scaffold has been found to interact with specific receptors in the brain, offering potential therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The chloro group's presence appears to fine-tune these interactions, enhancing binding affinity while minimizing off-target effects.

In conclusion, 2-Benzofurancarboxylic acid, 4-chloro- (CAS No. 1378703-27-5) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern medicinal chemistry.